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Compound of Interest

Compound Name: Alpinine

Cat. No.: B084216 Get Quote

A comprehensive examination of the chemical identity, properties, and biological context of two

distinct compounds identified as Alpinine, tailored for researchers, scientists, and drug

development professionals.

The name "Alpinine" presents a notable case of ambiguity in natural product chemistry,

referring to two structurally distinct alkaloids isolated from different plant genera: a rhoeadine-

type alkaloid from Papaver bracteatum and a complex norditerpene alkaloid from Delphinium

alpinum. This technical guide provides an in-depth analysis of the chemical structure,

physicochemical properties, and experimental protocols related to both molecules, clarifying

their unique identities and summarizing the available scientific data.

Alpinine: The Rhoeadine Alkaloid from Papaver
bracteatum
The first compound designated as Alpinine is a rhoeadine alkaloid isolated from the Iranian

poppy, Papaver bracteatum. This plant is renowned for its high concentration of thebaine, a

crucial precursor for the semi-synthesis of opioids like codeine and naloxone. Alpinine is one

of the several alkaloids co-existing with thebaine in this species.

Chemical Structure and Properties
The chemical structure of Alpinine from Papaver bracteatum was elucidated by Theuns and

colleagues in 1985. It belongs to the rhoeadine class of alkaloids, characterized by a specific

tetracyclic ring system.
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Table 1: Physicochemical and Spectroscopic Data for Alpinine from Papaver bracteatum

Property Value Reference

Molecular Formula C₂₃H₂₉NO₆ [1]

Molecular Weight 415.48 g/mol [1]

CAS Number 14028-90-1 [1]

¹³C NMR (CDCl₃, δ in ppm)

Data not fully available in the

public domain. The original

1985 publication in

Phytochemistry should be

consulted for the complete

spectral data.

¹H NMR (CDCl₃, δ in ppm)

Data not fully available in the

public domain. The original

1985 publication in

Phytochemistry should be

consulted for the complete

spectral data.

Experimental Protocols
Isolation of Alpinine from Papaver bracteatum

While a specific, detailed protocol for the isolation of Alpinine is not readily available in the

public domain, a general procedure for the extraction of alkaloids from Papaver bracteatum can

be outlined based on common phytochemical practices. The original method by Theuns et al.

(1985) would provide the definitive protocol.

General Alkaloid Extraction Workflow:
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Aerial parts of Delphinium alpinum

Extraction with ethanol

Concentration of the extract

Acidification and extraction with an organic solvent to remove non-basic compounds

Basification of the aqueous layer

Extraction of the crude alkaloid mixture with chloroform

Column chromatography on silica gel

Elution with a solvent gradient and collection of fractions

Further purification by preparative TLC or HPLC

Isolated Alpinine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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